Cas no 19808-70-9 (1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl-)

1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl- structure
19808-70-9 structure
Product Name:1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl-
CAS No:19808-70-9
MF:C9H7N3O
MW:173.171381235123
CID:123784
PubChem ID:45078558
Update Time:2025-04-18

1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl-
    • 1H-Benzimidazole-2-carbonitrile,6-hydroxy-1-methyl-(9CI)
    • 19808-70-9
    • 6-hydroxy-1-methyl-1H-benzo[d]imidazole-2-carbonitrile
    • Inchi: 1S/C9H7N3O/c1-12-8-4-6(13)2-3-7(8)11-9(12)5-10/h2-4,13H,1H3
    • InChI Key: HXNRVUDGKNZBKQ-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)N(C)C(C#N)=N2

Computed Properties

  • Exact Mass: 173.05901
  • Monoisotopic Mass: 173.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.8A^2

Experimental Properties

  • PSA: 61.84
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